(13S)-3-(benzyloxy)-13-methyl-6,7,8,9,11,12,13,14-octahydro-17H-cyclopenta[a]phenanthren-17-one
(13S)-3-(benzyloxy)-13-methyl-6,7,8,9,11,12,13,14-octahydro-17H-cyclopenta[a]phenanthren-17-one
Brand Name:
Vulcanchem
CAS No.:
138743-03-0
VCID:
VC21112224
InChI:
InChI=1S/C25H26O2/c1-25-14-13-21-20-10-8-19(27-16-17-5-3-2-4-6-17)15-18(20)7-9-22(21)23(25)11-12-24(25)26/h2-6,8,10-12,15,21-23H,7,9,13-14,16H2,1H3/t21-,22-,23+,25+/m1/s1
SMILES:
CC12CCC3C(C1C=CC2=O)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5
Molecular Formula:
C25H26O2
Molecular Weight:
358.5 g/mol
(13S)-3-(benzyloxy)-13-methyl-6,7,8,9,11,12,13,14-octahydro-17H-cyclopenta[a]phenanthren-17-one
CAS No.: 138743-03-0
Cat. No.: VC21112224
Molecular Formula: C25H26O2
Molecular Weight: 358.5 g/mol
* For research use only. Not for human or veterinary use.
![(13S)-3-(benzyloxy)-13-methyl-6,7,8,9,11,12,13,14-octahydro-17H-cyclopenta[a]phenanthren-17-one - 138743-03-0](/images/no_structure.jpg)
Specification
| CAS No. | 138743-03-0 |
|---|---|
| Molecular Formula | C25H26O2 |
| Molecular Weight | 358.5 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-13-methyl-3-phenylmethoxy-7,8,9,11,12,14-hexahydro-6H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C25H26O2/c1-25-14-13-21-20-10-8-19(27-16-17-5-3-2-4-6-17)15-18(20)7-9-22(21)23(25)11-12-24(25)26/h2-6,8,10-12,15,21-23H,7,9,13-14,16H2,1H3/t21-,22-,23+,25+/m1/s1 |
| Standard InChI Key | UJOCQXHOSBJACO-AHCIIZGASA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1C=CC2=O)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5 |
| SMILES | CC12CCC3C(C1C=CC2=O)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5 |
| Canonical SMILES | CC12CCC3C(C1C=CC2=O)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5 |
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